2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol

• IUPAC Name: 2-[(2-chloropyrimidin-4-yl)amino]-2-phenylethanol
• InChI: InChI=1S/C12H12ClN3O/c13-12-14-7-6-11(16-12)15-10(8-17)9-4-2-1-3-5-9/h1-7,10,17H,8H2,(H,14,15,16)
• InChI Key: QFJZDDJAWQSCBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)NC2=NC(=NC=C2)Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

The compound “2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol” is a synthetic compound that has gained significant attention in scientific research and industry due to its diverse biological properties and potential applications. It is a type of intermediate compound widely used in the fields of pesticides, dyes, and medicine.

Molecular Structure Analysis

The molecular formula of “2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol” is C12H12ClN3O, and its molecular weight is 249.69 g/mol. The structure of related compounds, such as 2-Amino-4-chloropyrimidine, has been analyzed.

Chemical Reactions Analysis

The compound “2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields.

Scientific Research Applications

Here is a comprehensive analysis of “2-[(2-Chloropyrimidin-4-yl)amino]-2-phenylethan-1-ol” focusing on its unique applications in scientific research:

Organic Synthesis and Pharmaceuticals

As a substrate, 2-Amino-4-chloropyrimidine (a related compound) is used in palladium-catalyzed cyanation processes. It serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields.

Pharmacologically Active Compound Synthesis

The compound has been used in synthetic approaches to create pharmacologically active decorated six-membered rings, which are prevalent structures in many drugs.

Pharmaceutical Testing

Derivatives like 2-[(2-Chloropyrimidin-4-yl)amino]acetic acid are available for purchase for pharmaceutical testing, indicating their relevance in drug development and quality control processes.

Anticancer Drug Development

There is increasing research focused on developing new anticancer drugs using derivatives of this compound. Studies have explored the anticancer potential of various derivatives, highlighting the importance of this compound in medicinal chemistry.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, which this compound is a part of, have a wide range of pharmacological applications .

Mode of Action

Pyrimidine derivatives are known to interact with various targets, leading to a multitude of biological activities .

Biochemical Pathways

Pyrimidine derivatives are known to modulate a variety of biological activities, suggesting they may interact with multiple pathways .

Pharmacokinetics

It is known that synthetic methodologies have been applied to pyrimidine derivatives to improve their druglikeness and adme-tox properties .

Result of Action

Pyrimidine derivatives are known to exhibit a wide range of biological activities, suggesting a multitude of potential effects .

Action Environment

It is known that environmental factors can significantly impact the pharmacokinetics and pharmacodynamics of drugs .